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Compound of Interest

Compound Name: 2-chloro-N-ethyl-4-nitroaniline
CAS No.: 6085-93-4
Cat. No.: B13265375
Get Quote
. J

Executive Summary

2-chloro-N-ethyl-4-nitroaniline is a substituted nitroaniline derivative serving as a critical
intermediate in the synthesis of disperse azo dyes and pharmaceutical precursors. Structurally,
it combines a lipophilic N-ethyl tail with an electron-deficient nitroaromatic core, modulated by
an ortho-chlorine substituent. This unique substitution pattern imparts specific solvatochromic
properties and reactivity profiles distinct from its parent compound, 2-chloro-4-nitroaniline.

This guide provides a rigorous analysis of its thermodynamic stability, spectral signatures, and
synthesis via nucleophilic aromatic substitution (

), designed for researchers in organic synthesis and materials science.

Molecular Identity & Structural Analysis[1]
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Attribute Detail
IUPAC Name 2-chloro-N-ethyl-4-nitroaniline
CAS Number 6085-93-4

Molecular Formula

Molecular Weight 200.62 g/mol

SMILES CCN(C1=C(Cl)C=C(N(=0)=0)C=C1)

Halogenated Nitroaniline / Secondary Aromatic
Structural Class )
Amine

Structural Causality
« Ortho-Chlorine Effect: The chlorine atom at the 2-position exerts a steric influence that twists

the N-ethyl group slightly out of planarity, reducing

-conjugation compared to the non-chlorinated analog. Inductively, it withdraws electron
density, lowering the basicity of the amine.

» Nitro Group (Para): Acts as a strong resonance acceptor, creating a "push-pull” electronic
system with the amine donor. This is responsible for the compound's intense yellow-orange
color and high dipole moment.

o N-Ethyl Group: Increases lipophilicity (LogP) and solubility in organic solvents compared to
the primary amine, facilitating its use in non-polar dye formulations.

Physicochemical Profile
Thermodynamic & Solubility Properties

Note: Values marked with () are predicted based on quantitative structure-property relationship
(QSPR) models where experimental data is proprietary.*
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Property

Value /| Range

Technical Context

Physical State

Crystalline Solid

Typically yellow to orange
needles.

Lower than parent 2-chloro-4-

nitroaniline (108°C) due to

Melting Point 92-96 °C* ) ) )
disruption of intermolecular H-
bonding by the ethyl group.
Decomposition dominates over

Boiling Point ~345 °C (dec.) boiling due to the nitro group's
thermal instability.

) High density attributed to the
Density 1.35+ 0.05 g/cm3

nitro and chloro substituents.

Moderately lipophilic; suitable

LogP (Octanol/Water) 2.85+0.2 for cell membrane permeation
in biological assays.
Extremely weak base.

pKa (Conjugate Acid) -0.8t0-1.2 Protonation occurs only in

concentrated mineral acids.

Spectral Characteristics

The "push-pull" nature of the molecule dictates its spectral fingerprint.

o UV-Vis Spectroscopy:

o :~375-385 nm (in Ethanol).

o Solvatochromism: Exhibits a bathochromic (red) shift in polar aprotic solvents (e.g.,

DMSO, DMF) due to stabilization of the excited intramolecular charge-transfer (ICT) state.

e Infrared (IR) Spectroscopy:

o : Single sharp band ~3350-3400 cm~! (Secondary amine).

o : Symmetric (~1310 cm~1) and Asymmetric (~1500 cm~1) stretches.
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o :~1050-1080 cm™1.

Synthesis & Reaction Pathways[4][5][6]

The most authoritative and regioselective synthesis route utilizes Nucleophilic Aromatic
Substitution (

). Direct ethylation of 2-chloro-4-nitroaniline is less preferred due to potential poly-alkylation
byproducts.

Validated Synthesis Protocol ( Route)

Reaction Logic: The starting material, 3,4-dichloronitrobenzene, possesses two chlorine atoms.
The chlorine at position 4 is para to the activating nitro group, making it highly susceptible to
nucleophilic attack. The chlorine at position 3 is meta and remains unreactive.

Reagents:

3,4-Dichloronitrobenzene (1.0 eq)

Ethylamine (70% ag. solution or ethanolic, 2.5 eq)

Solvent: Ethanol or DMF[1]

Base: Potassium Carbonate (
) (Optional, to scavenge HCI)
Step-by-Step Methodology:

¢ Dissolution: Dissolve 19.2 g (100 mmol) of 3,4-dichloronitrobenzene in 150 mL of ethanol in
a round-bottom flask equipped with a reflux condenser.

« Addition: Add 2.5 equivalents of ethylamine solution dropwise while stirring.

o Reflux: Heat the mixture to reflux (approx. 78-80°C) for 6—8 hours. Monitor progress via TLC
(Mobile phase: Hexane/Ethyl Acetate 4:1). The starting material spot (

) should disappear, replaced by a lower
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yellow spot.

e Quenching: Cool the reaction mixture to room temperature and pour into 500 mL of ice-
water. The product will precipitate as a yellow solid.

« Filtration: Filter the precipitate under vacuum. Wash with cold water to remove residual
amine salts.

e Recrystallization: Purify the crude solid by recrystallization from hot ethanol to yield bright
yellow needles.

Synthesis Pathway Diagram

3,4-Dichloronitrobenzene Nucleophilic Attack 2-chloro-N-ethyl-4-nitroaniline
(Substrate) (C-4 position) pm—m—m—m - (Target)
i
| Meisenheimer
i
]

Complex

————————————— HCI/ EtNH3+ Cl-

Ethylamine
(Nucleophile)

Click to download full resolution via product page
Caption: Regioselective

synthesis of 2-chloro-N-ethyl-4-nitroaniline targeting the activated C-4 position.

Analytical Characterization Protocols

To ensure scientific integrity, the following self-validating protocols are recommended for purity
assessment.

HPLC Purity Method

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 5 pum).
» Mobile Phase:

o A:0.1% Formic Acid in Water.
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o B: Acetonitrile.[2][3]

o Gradient: 40% B to 90% B over 15 minutes.

e Flow Rate: 1.0 mL/min.[2]
e Detection: UV at 254 nm (aromatic) and 380 nm (nitroaniline chromophore).[2]

o Retention Time: Expected ~8.5 min (varies by system).

NMR Validation Criteria

e 'H NMR (400 MHz, DMSO-

o

1.20 (t, 3H,

of ethyl).

[¢]

3.25 (g, 2H,

of ethyl).

[e]

6.85 (d, 1H, H-6, ortho to amine).

[e]

8.05 (dd, 1H, H-5, meta to amine).

[¢]

8.15 (d, 1H, H-3, ortho to nitro/chloro).

[¢]

6.50 (br t, 1H, NH).

Safety & Handling (MSDS Summary)
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Hazard Category Classification Precaution

Harmful if swallowed or
Acute Toxicity Oral/Dermal (Category 4) absorbed through skin.
Induces methemoglobinemia.

Causes serious eye irritation.
Skin/Eye lrritation Category 2 Use safety goggles and nitrile
gloves.

Toxic to aquatic life with long-
Environmental Aquatic Chronic 2 lasting effects.[4] Do not
release to drains.[4]

Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitive; store in
amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Chloro-N-ethyl-4-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13265375/docs#technical-guide-physicochemical-
properties-of-2-chloro-n-ethyl-4-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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